Cas no 869996-05-4 (1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate)

• Product Name: 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate
• CAS No: 869996-05-4
• MF: C₂₁H₂₂F₃NO₁₀
• MW: 505.395297527313
• MDL: MFCD31814467
• CID: 1059927
• Update Time: 2025-07-09

1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate
• methyl (2S,3S,4S,5R)-3,4,5-triacetyloxy-6-[N-phenyl-C-(trifluoromethyl)carbonimidoyl]oxyoxane-2-carboxylate

• MDL： MFCD31814467
• Inchi： 1S/C21H22F3NO10/c1-10(26)31-14-15(32-11(2)27)17(33-12(3)28)19(34-16(14)18(29)30-4)35-20(21(22,23)24)25-13-8-6-5-7-9-13/h5-9,14-17,19H,1-4H3/b25-20+/t14-,15-,16-,17+,19?/m0/s1
• InChI Key： YIVKGVGMDKWGAE-NBXKXIFGSA-N
• SMILES： FC(/C(=N\C1C=CC=CC=1)/OC1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)OC(C)=O)OC(C)=O)OC(C)=O)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate

1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate: A Comprehensive Overview

The compound with CAS No. 869996-05-4, known as 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is a derivative of D-glucopyranuronic acid methyl ester, which is a common sugar derivative found in nature and widely used in organic synthesis. The presence of the trifluoro group and the phenylethanimidate moiety introduces unique chemical properties that make this compound particularly interesting for researchers and industry professionals.

Recent studies have highlighted the importance of trifluoromethylated compounds in drug discovery and materials science. The trifluoromethyl group is known for its high stability and lipophilicity, which are desirable properties in pharmaceuticals. In the case of 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate, the trifluoromethyl group enhances the compound's resistance to metabolic degradation, making it a promising candidate for long-lasting drug delivery systems. Additionally, the phenylethanimidate group contributes to the compound's ability to form stable amide bonds, which are crucial in peptide synthesis and bioconjugation.

The D-glucopyranuronic acid methyl ester backbone of this compound plays a pivotal role in its functionality. D-glucopyranuronic acid is a uronic acid derivative of glucose and is commonly used as a building block in carbohydrate chemistry. The methylation of the uronic acid group increases the compound's stability and solubility in organic solvents, making it easier to handle during synthesis. Furthermore, the triacetate groups at positions 2, 3, and 4 provide additional protection for the hydroxyl groups on the sugar ring. This protection is essential during multi-step synthesis to prevent unwanted side reactions and ensure high yields.

Recent advancements in glycosylation techniques have further enhanced the utility of this compound. Glycosylation is a critical process in biochemistry that involves the attachment of sugar molecules to proteins or other biomolecules. The use of 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate as a glycosylating agent has shown promise in producing homogeneous glycoconjugates with well-defined structures. This capability is particularly valuable in vaccine development and therapeutic protein engineering.

In terms of synthesis pathways, this compound can be prepared through a combination of nucleophilic substitution and acetylation reactions. The introduction of the trifluoromethyl group typically involves electrophilic fluorination methods or metal-mediated fluorination techniques. The phenylethanimidate group can be introduced via amide bond formation using coupling reagents such as HATU or EDCl. The triacetate groups are added through acetylation using acetylating agents like acetyl chloride or acetic anhydride under appropriate conditions.

The application of 1-(2,2,2-Trifluoro-N-phenylethanimidate)-D-glucopyranuronic Acid Methyl Ester 2,3,4-Triacetate extends beyond traditional organic synthesis into advanced materials science. Researchers have explored its use as a precursor for synthesizing novel polymers with tailored properties such as high thermal stability and mechanical strength. These polymers have potential applications in aerospace materials and high-performance electronics.

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